Cas no 1824368-36-6 (Benzoic acid, 2-acetyl-5-fluoro-)

• Product Name: Benzoic acid, 2-acetyl-5-fluoro-
• CAS No: 1824368-36-6
• MF: C₉H₇FO₃
• MW: 182.148486375809
• CID: 6428892
• PubChem ID: 117279010
• Update Time: 2025-06-09

Benzoic acid, 2-acetyl-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-acetyl-5-fluoro-
• 2-Acetyl-5-fluorobenzoic acid
• SCHEMBL22343700
• EN300-1709988
• 1824368-36-6

• Inchi： 1S/C9H7FO3/c1-5(11)7-3-2-6(10)4-8(7)9(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： SQVCSMGMWDNJRF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=CC=C1C(C)=O

Computed Properties

• Exact Mass: 182.03792224g/mol
• Monoisotopic Mass: 182.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 330.9±27.0 °C(Predicted)
• pka: 3.79±0.10(Predicted)

Additional information on Benzoic acid, 2-acetyl-5-fluoro-

Recent Advances in the Study of Benzoic Acid, 2-acetyl-5-fluoro- (CAS: 1824368-36-6) in Chemical Biology and Pharmaceutical Research

Benzoic acid, 2-acetyl-5-fluoro- (CAS: 1824368-36-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This fluorinated benzoic acid derivative has been the subject of several studies exploring its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects. Recent literature highlights its utility in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-acetyl-5-fluoro-benzoic acid serves as a crucial building block for the synthesis of novel COX-2 inhibitors with improved selectivity profiles. The researchers utilized this compound to develop a series of derivatives that showed potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional NSAIDs. The presence of the fluorine atom at the 5-position was found to enhance metabolic stability and bioavailability, making it a valuable structural motif in drug design.

In oncology research, a team from the University of Cambridge reported in Nature Chemical Biology (2024) that derivatives of 1824368-36-6 exhibited promising activity against several cancer cell lines, particularly those with EGFR mutations. The compound's ability to interfere with tyrosine kinase signaling pathways while maintaining low cytotoxicity to normal cells has positioned it as a potential lead compound for targeted cancer therapies. Molecular docking studies revealed that the acetyl and fluorine substituents play critical roles in binding to the ATP pocket of mutant EGFR.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce 2-acetyl-5-fluoro-benzoic acid. A 2024 Organic Process Research & Development paper described a novel continuous flow synthesis method that improved yield (from 68% to 92%) while reducing hazardous waste generation. This green chemistry approach addresses previous challenges in scaling up production of this valuable intermediate.

The pharmacokinetic properties of 1824368-36-6 have also been investigated in recent preclinical studies. Data presented at the 2024 American Chemical Society National Meeting showed that the compound demonstrates favorable absorption characteristics and tissue distribution patterns in rodent models. Its moderate plasma protein binding (approximately 75%) and half-life of 4-6 hours suggest potential for once-daily dosing if developed as an API.

Looking forward, researchers are exploring the application of 2-acetyl-5-fluoro-benzoic acid in PROTAC (proteolysis targeting chimera) technology. Preliminary results indicate that the compound's structure can be effectively incorporated into heterobifunctional molecules designed to target disease-causing proteins for degradation. This represents an exciting new direction for leveraging this chemical scaffold in next-generation therapeutic modalities.